Cas no 604785-54-8 (4,4'-Bis(9H-carbazol-9-yl)-2,2'-dimethylbiphenyl)

4,4'-Bis(9H-carbazol-9-yl)-2,2'-dimethylbiphenyl is a high-purity organic compound primarily used as a host material in organic light-emitting diodes (OLEDs) and other optoelectronic applications. Its rigid biphenyl core, functionalized with carbazole groups, ensures excellent thermal stability and high triplet energy levels, making it suitable for blue phosphorescent and thermally activated delayed fluorescence (TADF) emitters. The dimethyl substitution enhances solubility and processability while maintaining film-forming properties. This material exhibits strong hole-transport characteristics due to the electron-donating carbazole moieties, contributing to improved device efficiency and longevity in OLED architectures. Its well-defined molecular structure allows for consistent performance in thin-film deposition techniques.

4,4'-Bis(9H-carbazol-9-yl)-2,2'-dimethylbiphenyl structure

604785-54-8 structure

Product Name:4,4'-Bis(9H-carbazol-9-yl)-2,2'-dimethylbiphenyl

CAS No:604785-54-8

MF:C₃₈H₂₈N₂

MW:512.642329216003

MDL:MFCD12022459

CID:3165052

PubChem ID:354333296

Update Time:2025-05-27

4,4'-Bis(9H-carbazol-9-yl)-2,2'-dimethylbiphenyl Chemical and Physical Properties

Names and Identifiers

- 9H-Carbazole, 9,9'-(2,2'-dimethyl[1,1'-biphenyl]-4,4'-diyl)bis-
- 4,4'-Bis(9H-carbazol-9-yl)-2,2'-dimethylbiphenyl
- 4,4'-Bis(9-carbazolyl)-2,2'-dimethylbiphenyl
- 9,9'-(2,2'-Dimethyl[1,1'-biphenyl]-4,4'-diyl)bis[9H-carbazole]
- CDBP
- 4,4′-Bis(9-carbazolyl)-2,2′-dimethylbiphenyl
- 4,4'-Di(9H-carbazol-9-yl)-2,2'-dimethyl-1,1'-biphenyl
- 4,4/'-Bis(9-carbazolyl)-2,2/'-dimethylbiphenyl
- AKOS015901726
- 9H-Carbazole, 9,9'-(3,3'-dimethyl[1,1'-biphenyl]-4,4'-diyl)bis-
- 9-[4-(4-carbazol-9-yl-2-methylphenyl)-3-methylphenyl]carbazole
- B4910
- 120260-01-7
- 9,9'-(2,2'-Dimethyl[1,1'-biphenyl]-4,4'-diyl)di(9H-carbazole)
- 9,9'-(2,2'-dimethyl[1,1'-biphenyl]-4,4'-diyl)bis-9h-carbazole
- SCHEMBL63587
- DB-061720
- MFCD12022459
- AS-39347
- 604785-54-8
- 4,4'-bis(carbazol-9-yl)-2,2'-dimethylbiphenyl
- 9,9'-(2,2'-dimethyl-[1,1'-biphenyl]-4,4'-diyl)bis(9H-carbazole)
- DTXSID50621608
- 810-991-9
- 890-926-9
- MDL： MFCD12022459
- Inchi： 1S/C38H28N2/c1-25-23-27(39-35-15-7-3-11-31(35)32-12-4-8-16-36(32)39)19-21-29(25)30-22-20-28(24-26(30)2)40-37-17-9-5-13-33(37)34-14-6-10-18-38(34)40/h3-24H,1-2H3
- InChI Key： LTUJKAYZIMMJEP-UHFFFAOYSA-N
- SMILES： N1(C2C=CC(=C(C)C=2)C2C=CC(=CC=2C)N2C3C=CC=CC=3C3=CC=CC=C23)C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

Exact Mass: 512.225248902g/mol
Monoisotopic Mass: 512.225248902g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 40
Rotatable Bond Count: 3
Complexity: 756
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 10.4
Topological Polar Surface Area: 9.9Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Melting Point: 96 °C
Boiling Point: 698.2±55.0 °C at 760 mmHg
Flash Point: 376.1±31.5 °C
Vapor Pressure: 0.0±2.2 mmHg at 25°C

4,4'-Bis(9H-carbazol-9-yl)-2,2'-dimethylbiphenyl Security Information

Symbol:
Prompt：warning
Signal Word：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
Safety Instruction： H315+H319
Storage Condition：(BD331666)

4,4'-Bis(9H-carbazol-9-yl)-2,2'-dimethylbiphenyl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019124787-100mg	4,4'-Bis(9-carbazolyl)-2,2'-dimethylbiphenyl	604785-54-8	98%	100mg	$227.70	2023-09-01
Alichem	A019124787-500mg	4,4'-Bis(9-carbazolyl)-2,2'-dimethylbiphenyl	604785-54-8	98%	500mg	$607.60	2023-09-01
abcr	AB473826-200 mg	4,4'-Bis(9H-carbazol-9-yl)-2,2'-dimethylbiphenyl, 98%; .	604785-54-8	98%	200mg	€229.40	2023-07-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B4910-200mg	4,4'-Bis(9H-carbazol-9-yl)-2,2'-dimethylbiphenyl	604785-54-8	98.0%(LC&N)	200mg	￥2085.0	2022-06-10
Chemenu	CM322597-250mg	9,9'-(2,2'-Dimethyl-[1,1'-biphenyl]-4,4'-diyl)bis(9H-carbazole)	604785-54-8	95%	250mg	$***	2023-05-30
Chemenu	CM322597-1g	9,9'-(2,2'-Dimethyl-[1,1'-biphenyl]-4,4'-diyl)bis(9H-carbazole)	604785-54-8	95%	1g	$***	2023-05-30
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	B4910-200MG	4,4'-Bis(9H-carbazol-9-yl)-2,2'-dimethylbiphenyl	604785-54-8	>98.0%(HPLC)(N)	200mg	¥800.00	2024-04-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1239463-200mg	4,4'-Bis(9H-carbazol-9-yl)-2,2'-dimethylbiphenyl	604785-54-8	98%	200mg	￥2993.00	2024-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B4910-200mg	4,4'-Bis(9H-carbazol-9-yl)-2,2'-dimethylbiphenyl	604785-54-8	98.0%(LC&N)	200mg	¥2085.0	2023-09-01
abcr	AB473826-200mg	4,4'-Bis(9H-carbazol-9-yl)-2,2'-dimethylbiphenyl, 98%; .	604785-54-8	98%	200mg	€212.60	2025-04-17